Cas no 2228722-13-0 (4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine
• CAS No: 2228722-13-0
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6250522
• PubChem ID: 165881842
• Update Time: 2025-10-29

4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine
• 2228722-13-0
• EN300-1764932

• Inchi： 1S/C13H21NO/c1-10-11(8-9-13(2,3)14)6-5-7-12(10)15-4/h5-7H,8-9,14H2,1-4H3
• InChI Key： VSWJGCQWKVNGBU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)CCC(C)(C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine

Comprehensive Analysis of 4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine (CAS No. 2228722-13-0): Properties, Applications, and Research Insights

The compound 4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine (CAS No. 2228722-13-0) has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This methoxy-substituted phenylalkylamine derivative is characterized by its distinct methylbutan-2-amine backbone, which contributes to its physicochemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound, particularly for its potential role in pharmaceutical intermediates and specialty chemicals.

One of the most frequently asked questions about CAS No. 2228722-13-0 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving aryl substitution and amine functionalization. Advanced techniques such as HPLC purification and spectroscopic characterization (including NMR and mass spectrometry) are employed to ensure high purity, which is critical for research and industrial applications. The growing demand for high-purity chemical standards in analytical laboratories has further driven interest in this compound.

In the context of current scientific trends, 4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine aligns with the broader focus on structure-activity relationship (SAR) studies. Researchers are exploring how modifications to its methoxy and methyl groups influence its biological and chemical behavior. This is particularly relevant in medicinal chemistry, where small structural changes can significantly alter a compound's efficacy and safety profile. The compound's lipophilicity and hydrogen bonding capacity make it a candidate for further investigation in drug discovery programs.

From an industrial perspective, the scalability of CAS No. 2228722-13-0 production is a key consideration. Manufacturers are optimizing green chemistry approaches to reduce waste and improve yield, addressing the increasing demand for sustainable chemical processes. The compound's stability under various storage conditions (room temperature, dry environments) also makes it attractive for commercial distribution. Recent advancements in catalytic methods have further enhanced its synthetic accessibility.

Quality control and regulatory compliance are critical aspects of working with 4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine. Analytical methods such as chromatographic purity testing and residual solvent analysis ensure that the compound meets the stringent requirements of research and industrial applications. The compound's spectral data (including IR, UV-Vis, and elemental analysis results) are well-documented in the literature, facilitating its identification and characterization.

Looking ahead, the future of CAS No. 2228722-13-0 research appears promising. Its potential applications in material science (e.g., as a building block for functional polymers) and agrochemicals are being explored. The compound's structure-property relationships continue to be a subject of active investigation, with computational chemistry (molecular modeling and DFT calculations) playing an increasingly important role. As the scientific community prioritizes novel chemical entities, this compound is likely to remain a focus of innovation.

For researchers seeking detailed technical information about 4-(3-methoxy-2-methylphenyl)-2-methylbutan-2-amine, comprehensive safety data sheets and technical bulletins are available from reputable suppliers. These resources provide essential data on handling precautions, storage recommendations, and compatibility with other chemicals. The compound's regulatory status varies by region, so users should always consult local guidelines before initiating work with this material.